Cas no 64383-85-3 (THIAZOLE, 2,5-DIHYDRO-4,5-DIMETHYL-2-(2-METHYLPROPYL)-, TRANS-)

• Product Name: THIAZOLE, 2,5-DIHYDRO-4,5-DIMETHYL-2-(2-METHYLPROPYL)-, TRANS-
• CAS No: 64383-85-3
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 3536805
• PubChem ID: 29933344
• Update Time: 2025-04-22

THIAZOLE, 2,5-DIHYDRO-4,5-DIMETHYL-2-(2-METHYLPROPYL)-, TRANS- Chemical and Physical Properties

Names and Identifiers

• THIAZOLE, 2,5-DIHYDRO-4,5-DIMETHYL-2-(2-METHYLPROPYL)-, TRANS-
• Thiazole, 2,5-dihydro-4,5-dimethyl-2-(2-methylpropyl)-, (2R,5R)-rel-
• FEMA No. 3621, E-
• (+/-)-Thiazole, 2,5-dihydro-4,5-dimethyl-2-(2-methylpropyl)-, trans-
• DTXSID10214595
• 64383-85-3
• 0K0ZP122U7
• Thiazole, 2,5-dihydro-4,5-dimethyl-2-(2-methylpropyl)-, trans-, (+/-)-
• FDOISHJOXPONIV-RKDXNWHRSA-N
• Q27236882
• (E)-2,5-dihydro-4,5-dimethyl-2-(2-methylpropyl)-thiazole
• UNII-0K0ZP122U7
• Thiazole, 2,5-dihydro-4,5-dimethyl-2-(2-methylpropyl)-, (E)-
• DTXCID40137086
• 4,5-dimethyl-2-isobutyl-3-thiazoline, trans

• Inchi： 1S/C9H17NS/c1-6(2)5-9-10-7(3)8(4)11-9/h6,8-9H,5H2,1-4H3/t8-,9-/m1/s1
• InChI Key： FDOISHJOXPONIV-RKDXNWHRSA-N
• SMILES： S1[C@H](C)C(C)=N[C@H]1CC(C)C

Computed Properties

• Exact Mass: 171.10817072g/mol
• Monoisotopic Mass: 171.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines